N-({[2-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-isopropoxybenzamide

• IUPAC Name: N-[[2-(1,3-benzothiazol-2-yl)phenyl]carbamothioyl]-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C24H21N3O2S2/c1-15(2)29-17-9-7-8-16(14-17)22(28)27-24(30)26-19-11-4-3-10-18(19)23-25-20-12-5-6-13-21(20)31-23/h3-15H,1-2H3,(H2,26,27,28,30)
• InChI Key: FOUQBAQXMSMXHZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=CC=C2C3=NC4=CC=CC=C4S3
• Molecular Formula: C24H21N3O2S2
• Molecular Weight: 447.6 g/mol

Description

N-({[2-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-isopropoxybenzamide is a novel compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-({[2-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-isopropoxybenzamide involves the inhibition of tubulin polymerization, leading to cell cycle arrest and ultimately, apoptosis. It also inhibits the activity of NF-κB, a transcription factor involved in inflammation, leading to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-({[2-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-isopropoxybenzamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of fungal and bacterial cells, and reduce inflammation. It has also been found to exhibit low toxicity towards normal cells, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-({[2-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-isopropoxybenzamide is its excellent anticancer activity against various cancer cell lines. It also exhibits potent antifungal and antibacterial activity, making it a potential candidate for the development of new antimicrobial agents. However, one of the limitations of this compound is its low solubility in water, which can make it challenging to work with in lab experiments.

Future Directions

There are several future directions for the research and development of N-({[2-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-isopropoxybenzamide. One of the most promising areas of research is the development of this compound as a potential anticancer agent. Further studies are needed to determine its efficacy in animal models and to optimize its pharmacological properties. Additionally, its potential use as an anti-inflammatory and antimicrobial agent should be further explored.

Synthesis Methods

The synthesis of N-({[2-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-isopropoxybenzamide involves the reaction of 2-aminobenzothiazole with carbon disulfide and then with 2-bromoacetophenone, followed by reaction with 3-isopropoxybenzoyl chloride. The final product is obtained by purification through column chromatography.

Scientific Research Applications

N-({[2-(1,3-benzothiazol-2-yl)phenyl]amino}carbonothioyl)-3-isopropoxybenzamide has been extensively studied for its potential applications in various fields. It has been found to exhibit excellent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been studied for its potential use as an anti-inflammatory agent, with promising results. Additionally, it has been found to exhibit potent antifungal and antibacterial activity.